molecular formula C8H9ClN6S B8425404 4-(6-chloro-2-(methylthio)pyrimidin-4-yl)-1H-pyrazole-3,5-diamine

4-(6-chloro-2-(methylthio)pyrimidin-4-yl)-1H-pyrazole-3,5-diamine

Cat. No.: B8425404
M. Wt: 256.72 g/mol
InChI Key: DXONTYLIMSBDMW-UHFFFAOYSA-N
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Description

4-(6-chloro-2-(methylthio)pyrimidin-4-yl)-1H-pyrazole-3,5-diamine is a useful research compound. Its molecular formula is C8H9ClN6S and its molecular weight is 256.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9ClN6S

Molecular Weight

256.72 g/mol

IUPAC Name

4-(6-chloro-2-methylsulfanylpyrimidin-4-yl)-1H-pyrazole-3,5-diamine

InChI

InChI=1S/C8H9ClN6S/c1-16-8-12-3(2-4(9)13-8)5-6(10)14-15-7(5)11/h2H,1H3,(H5,10,11,14,15)

InChI Key

DXONTYLIMSBDMW-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC(=CC(=N1)Cl)C2=C(NN=C2N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(6-Chloro-2-(methylthio)pyrimidin-4-yl)malononitrile (2b) (500 mg, 2.23 mmoles) was dissolved in 15 mL of diethylene glycol dimethyl ether along with of hydrazine [68.4 μL, 69.8 mg; 2.18 mmoles) and the reaction mixture sealed in a microwave vessel. The reaction was heated at 150° C. for 10 minutes (300 Watt) and then allowed to cool down. The solvent was removed under reduced pressure and the crude suspended in acetone, warmed to almost reflux and stirred. Then continued stirring while allowing to cool down to rt. The precipitate was isolated via suction filtration and washed with more acetone and air-dried. The product (3b) was obtained as a mustard colored powder (240 mg, 42% yield) and was used in the next step without further purification. LC/MS (M+1) 257, 259.
Name
2-(6-Chloro-2-(methylthio)pyrimidin-4-yl)malononitrile
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

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